Cas no 93778-21-3 (2-Pyrazinecarboxylicacid, 1-methylethyl ester)

• Product Name: 2-Pyrazinecarboxylicacid, 1-methylethyl ester
• CAS No: 93778-21-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 806452
• PubChem ID: 3022328
• Update Time: 2025-04-19

2-Pyrazinecarboxylicacid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 1-methylethyl ester
• isopropyl pyrazinecarboxylate
• propan-2-yl pyrazine-2-carboxylate
• NS00039614
• SCHEMBL9407292
• EINECS 298-155-4
• 93778-21-3
• DTXSID30239629
• AKOS008948355
• ISOPROPYL PYRAZINE-2-CARBOXYLATE

• Inchi： 1S/C8H10N2O2/c1-6(2)12-8(11)7-5-9-3-4-10-7/h3-6H,1-2H3
• InChI Key： UQIVGDUWRUPYRU-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CN=1)=O)C(C)C

Computed Properties

• Exact Mass: 166.074228
• Monoisotopic Mass: 166.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.129
• Boiling Point: 246°Cat760mmHg
• Flash Point: 102.6°C
• Refractive Index: 1.502